2-phenyl-1,6,7,8-tetrahydropyrimido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-phenyl-1,6,7,8-tetrahydropyrimido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C13H13N3O/c17-12-9-11(10-5-2-1-3-6-10)15-13-14-7-4-8-16(12)13/h1-3,5-6,9H,4,7-8H2,(H,14,15)
• InChI Key: RVFRIAOQGWSUTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C2NC(=CC(=O)N2C1)C3=CC=CC=C3
• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26 g/mol

Description

The compound with the identifier “2-phenyl-1,6,7,8-tetrahydropyrimido[1,2-a]pyrimidin-4-one” is a chemical substance listed in the PubChem database. This compound is used in various scientific research and industrial applications due to its unique chemical properties.

Preparation Methods

The preparation of 2-phenyl-1,6,7,8-tetrahydropyrimido[1,2-a]pyrimidin-4-one involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and catalysts under controlled temperature and pressure conditions. Industrial production methods often involve large-scale synthesis using automated equipment to ensure consistency and purity of the final product .

Chemical Reactions Analysis

2-phenyl-1,6,7,8-tetrahydropyrimido[1,2-a]pyrimidin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong acids, bases, and oxidizing agents. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-phenyl-1,6,7,8-tetrahydropyrimido[1,2-a]pyrimidin-4-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthesis reactions. In biology, it is used to study cellular processes and molecular interactions. In medicine, it is investigated for its potential therapeutic effects. In industry, it is used in the production of various chemical products .

Mechanism of Action

The mechanism of action of 2-phenyl-1,6,7,8-tetrahydropyrimido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. This can lead to changes in cellular processes and biochemical pathways, resulting in the desired effects .

Comparison with Similar Compounds

2-phenyl-1,6,7,8-tetrahydropyrimido[1,2-a]pyrimidin-4-one is unique compared to other similar compounds due to its specific chemical structure and properties. Similar compounds include those with similar functional groups and molecular frameworks. this compound stands out due to its higher reactivity and specificity in certain reactions .